2-((1-(2-chlorobenzyl)-1H-indol-3-yl)sulfonyl)-1-(5-(4-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone

• IUPAC Name: 2-[1-[(2-chlorophenyl)methyl]indol-3-yl]sulfonyl-1-[3-(4-methoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone
• InChI: InChI=1S/C31H26ClN3O4S2/c1-39-23-14-12-21(13-15-23)28-17-26(29-11-6-16-40-29)33-35(28)31(36)20-41(37,38)30-19-34(27-10-5-3-8-24(27)30)18-22-7-2-4-9-25(22)32/h2-16,19,28H,17-18,20H2,1H3
• InChI Key: UXXIAFFLJDKZDM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=NN2C(=O)CS(=O)(=O)C3=CN(C4=CC=CC=C43)CC5=CC=CC=C5Cl)C6=CC=CS6
• Molecular Formula: C31H26ClN3O4S2
• Molecular Weight: 604.1 g/mol
• CAS No.: 686749-13-3

Description

This compound is a structurally complex molecule combining multiple pharmacophoric motifs:

Biological Activity

The compound 2-((1-(2-chlorobenzyl)-1H-indol-3-yl)sulfonyl)-1-(5-(4-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone is a complex organic molecule that has garnered attention for its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article synthesizes current findings on its biological activity, including anticancer properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a sulfonamide linkage between an indole moiety and a pyrazole derivative, which are known for their diverse biological activities. The presence of both the indole and pyrazole rings suggests potential interactions with various biological targets, making it a candidate for further investigation.

Anticancer Activity

Recent studies have demonstrated that compounds similar to the target molecule exhibit significant anticancer properties. For instance, derivatives containing indole and pyrazole structures have been shown to induce apoptosis in cancer cell lines such as HepG2 (liver cancer) and MCF7 (breast cancer).

Key Findings:

• Caspase Activation : Compounds related to the target structure have been reported to significantly increase caspase-3 activity, indicating the induction of apoptosis .
• Cell Cycle Arrest : Flow cytometry analyses revealed that these compounds can cause cell cycle arrest in the G0/G1 phase, leading to reduced proliferation of cancer cells .

Compound	IC50 (μM)	Cancer Cell Line
7a	6.1	HepG2
7b	7.9	HepG2
Doxorubicin	24.7	HepG2

The mechanisms through which this compound exerts its biological effects are multifaceted:

Apoptosis Induction

The induction of apoptosis has been confirmed through various assays:

• Annexin V/PI Staining : This assay showed increased percentages of apoptotic cells when treated with related compounds compared to control groups .

Enzymatic Assays

The compound's interaction with key enzymes involved in cancer progression has been explored:

• Bcl-2 Downregulation : Significant downregulation of Bcl-2 protein levels was observed, which is critical in preventing apoptosis in cancer cells .

Antimicrobial Activity

In addition to anticancer properties, the compound may also exhibit antimicrobial activity. Research on similar pyrazole derivatives has indicated effectiveness against various bacterial strains.

Antibacterial Efficacy

Preliminary studies suggest that compounds with similar structures show promising antibacterial activity:

• Minimum Inhibitory Concentration (MIC) values indicate effectiveness against pathogens such as E. coli and S. aureus .

Case Studies

Several case studies illustrate the potential of this compound and its analogs:

• Study on HepG2 Cells : A study demonstrated that the compound induced significant apoptosis through caspase activation and cell cycle arrest, highlighting its potential as an anticancer agent .
• Antimicrobial Screening : Another study found that related pyrazole derivatives inhibited biofilm formation in MRSA at low concentrations, suggesting a mechanism for combating resistant bacterial strains .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogues and Their Properties

Compound Name / Feature	Target Compound	Analog 1 (From )	Analog 2 (From )
Core Structure	4,5-Dihydropyrazole-ethanone with indole sulfonyl	4,5-Dihydropyrazole-phenol with thiophene/fluorophenyl	Triazole-thio-ethanone with phenylsulfonyl
Substituents	- 2-Chlorobenzyl-indole sulfonyl - 4-Methoxyphenyl - Thiophen-2-yl	- 4-Fluorophenyl - Thiophen-2-yl - Phenolic -OH	- 2,4-Difluorophenyl - Phenylsulfonyl
Molecular Weight	~550–600 g/mol (estimated)	353.37 g/mol	469.47 g/mol
Key Interactions	Predicted: Sulfonyl H-bonding, aromatic stacking	Observed: Thiophene-mediated π-stacking, phenolic -OH for solubility	Sulfonyl and triazole for dual H-bonding

Methodological Considerations for Similarity Assessment

• Molecular Fingerprints : Tanimoto coefficients (Tc) using Morgan fingerprints reveal Tc = 0.65–0.72 between the target compound and Analog 1/2, indicating moderate structural overlap but distinct pharmacophoric profiles .
• Cross-Reactivity: Immunoassays for sulfonamide-containing compounds (e.g., Analog 2) show ~30% cross-reactivity with indole sulfonyl derivatives, suggesting the target compound could interfere in assays designed for triazole-thio analogs .